(1R,2S)-3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-diol

• Molecular Formula: C6H4Cl4O2
• Molecular Weight: 249.9 g/mol
• IUPAC Name: (1R,2S)-3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-diol
• InChI: InChI=1S/C6H4Cl4O2/c7-1-2(8)4(10)6(12)5(11)3(1)9/h5-6,11-12H/t5-,6+
• InChI Key: QMPJUPQCSWMOMB-OLQVQODUSA-N
• Isomeric SMILES: [C@H]1([C@@H](C(=C(C(=C1Cl)Cl)Cl)Cl)O)O
• SMILES: C1(C(C(=C(C(=C1Cl)Cl)Cl)Cl)O)O

Description

(1R,2S)-3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-diol is a cyclohexadienediol in which the two hydroxy groups are ortho and cis to one another, with chlorine atoms on each of the other four ring carbons. It is a cyclohexadienediol and an organochlorine compound. It derives from a 1,2,3,4-tetrachlorobenzene.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Polychlorinated Cyclic Compounds : A procedure was developed for the synthesis of various polychlorinated cyclic compounds, including (1R,2S)-3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-diol derivatives, indicating its utility in creating complex chemical structures (Salakhov, Umaeva, & Alikhanova, 2008).
• Bromination Studies : Research on the bromination of cyclohexadienes, including variants of (1R,2S)-3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-diol, provides insights into the structural and mechanistic aspects of these chemical reactions (Han, Khedekar, Masnovi, & Baker, 1999).

Photochemistry and Reactivity

• Photochemical Reactions : The compound's analogues have been studied for their behavior under photolysis, revealing insights into the mechanisms of photoreactions and potential applications in photochemistry (Mochida, Akazawa, Goto, Sekine, Ohashi, & Nakadaira, 1998).

Applications in Organic Synthesis

• Conversion to Complex Organic Structures : The compound's derivatives have been used as precursors in the synthesis of complex organic structures, demonstrating its significance in organic synthesis (White & Banwell, 2016).
• Synthesis of Polysilabridged Compounds : Research on the synthesis of polysilabridged and doubly bridged allenes using derivatives of this compound highlights its utility in creating novel organic structures (Shimizu, Hojo, & Andō, 1993).

Molecular Building Blocks

• Role in Cyclic Cross-Hyperconjugation : Studies have shown that derivatives of (1R,2S)-3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-diol can be used as molecular building blocks for the design of larger cross-hyperconjugated molecules, offering alternatives to traditional purely cross-π-conjugated analogues (Tibbelin et al., 2014).

Conformational and Structural Analysis

• Conformational Studies : Research on the crystal and molecular structures of cyclohexadiene derivatives provides valuable data on bond lengths, planarity, and steric effects, which are crucial for understanding the chemical properties of these compounds (Bennett & Purdham, 1978).